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Compound of Interest

Compound Name: Methyl undecanoate

Cat. No.: B167296

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of high-purity methyl undecanoate, a fatty
acid methyl ester with increasing relevance in various scientific domains. This document
outlines commercial suppliers, technical specifications, relevant experimental protocols, and
the biological context of medium-chain fatty acids, including methyl undecanoate.

Commercial Availability of High-Purity Methyl
Undecanoate

High-purity methyl undecanoate is available from several reputable chemical suppliers who
cater to the research and pharmaceutical industries. The purity of the compound is a critical
parameter for scientific applications, and it is typically assessed by gas chromatography (GC).
The following table summarizes the offerings from prominent commercial suppliers.
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Supplier Stated Purity Analytical Method CAS Number
=98.0% (GC)[1],
=99.0% (GC)
) ) (analytical standard)
Sigma-Aldrich -~ GC[1][2] 1731-86-8[1][2][3]
[2], Certified
Reference Material
(TraceCERT®)[3]
Larodan >99%[4][5] Not specified 1731-86-8[4][5]
Cayman Chemical =>98%][6] Not specified 1731-86-8[6]
Chem-Impex =98% (GC)[7] GC[7] 1731-86-8[7]
Restek Standard, Neat[8][9] Not specified 1731-86-8[8][9]
TargetMol 99.87%[10][11] Not specified 1731-86-8[10][11]
Santa Cruz -
) >98%[12] Not specified 1731-86-8[12]
Biotechnology

Physicochemical Properties

Methyl undecanoate is the methyl ester of undecanoic acid, a saturated fatty acid with eleven

carbon atoms.
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Property

Value

Chemical Formula

C12H2402[4][13]

Molecular Weight 200.32 g/mol [1][4]

CAS Number 1731-86-8[1][4]

Appearance Colorless to pale yellow liquid[11]
Density ~0.872 g/mL at 25 °C[1][3]

Refractive Index

~1.429 at 20 °C[1][3]

Boiling Point

246-248 °C[13]

Melting Point

-10 °C

Experimental Protocols

Analysis of Methyl Undecanoate Purity by Gas
Chromatography-Flame lonization Detection (GC-FID)

This protocol provides a general framework for the determination of methyl undecanoate

purity. Instrument conditions may need to be optimized for specific equipment and columns.

Objective: To determine the purity of a methyl undecanoate sample.

Materials:

o High-purity hexane or other suitable solvent

Methyl undecanoate sample

o Gas chromatograph equipped with a Flame lonization Detector (FID)

» Capillary column suitable for fatty acid methyl ester (FAME) analysis (e.g., DB-225,

Omegawax)[14]

e Microsyringe
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Procedure:

o Sample Preparation: Prepare a dilute solution of the methyl undecanoate sample in hexane
(e.g., 1 mg/mL).

e GC-FID Instrument Setup (Example Conditions):
o Injector Temperature: 250 °C[14]
o Detector Temperature: 250 °C

o Oven Temperature Program: Initial temperature of 120 °C, hold for 2 minutes, ramp to 240
°C at arate of 5 °C/minute, and hold for 5 minutes.

o Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).[7]
o Injection Volume: 1 pL
o Split Ratio: 50:1

e Analysis: Inject the prepared sample into the GC.

o Data Analysis: The purity of methyl undecanoate is determined by calculating the peak area
percentage. The area of the methyl undecanoate peak is divided by the total area of all
peaks in the chromatogram and multiplied by 100.

Synthesis of Testosterone Undecanoate (lllustrative
Esterification)

This protocol is adapted from patent literature and illustrates a common esterification reaction
to produce a fatty acid ester, in this case, testosterone undecanoate. This provides a
conceptual workflow for the synthesis of similar esters.

Objective: To synthesize testosterone undecanoate from testosterone and undecanoyl chloride.
Materials:

e Testosterone
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e Undecanoyl chloride

e Pyridine

e Acetone

e Water

» Nitrogen gas

¢ Reaction vessel

e Stirring apparatus

Procedure:

Under a nitrogen atmosphere, dissolve 5 g of testosterone in 25 mL of acetone.
e Add 1.7 mL of pyridine (base) to the solution and mix thoroughly.

» Cool the mixture to 0-10 °C.

e Slowly add 4.6 mL of undecanoyl chloride to the cooled solution.

» Allow the reaction to proceed at room temperature for several hours, monitoring the reaction
progress by a suitable method (e.g., TLC).

e Upon completion, add 10 mL of water to the reaction mixture to precipitate the product.
e Stir the mixture at 0-10 °C for 1 hour.

« Filter the precipitate and wash the solid product with an aqueous acetone solution.

o Dry the purified testosterone undecanoate under vacuum at room temperature.[15]

Biological Context and Signaling

Methyl undecanoate is a medium-chain fatty acid (MCFA) methyl ester. While specific
signaling pathways for methyl undecanoate are not extensively documented, it is understood
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to participate in the general metabolism and signaling of MCFAs.[16][17]

MCFAs are readily absorbed and transported to the liver where they undergo mitochondrial 3-
oxidation to produce acetyl-CoA, which can then enter the citric acid cycle for energy
production.[18][19] Unlike long-chain fatty acids, MCFAs can cross the mitochondrial
membrane without the need for the carnitine shuttle, leading to their rapid metabolism.[16]

Fatty acids and their derivatives can act as signaling molecules, modulating various cellular
processes.[3][4][6][20] They can influence gene expression by activating nuclear receptors
such as peroxisome proliferator-activated receptors (PPARS).[13]

Medium-Chain Fatty Acid Metabolism and Signaling
Overview

Dietary Medium-Chain
Fatty Acids (e.g., Methyl Undecanoate)

Click to download full resolution via product page

Caption: Overview of Medium-Chain Fatty Acid Metabolism and Signaling.

Experimental Workflow for FAME Analysis
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Caption: General Experimental Workflow for Fatty Acid Methyl Ester (FAME) Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for High-
Purity Methyl Undecanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167296#commercial-suppliers-of-high-purity-methyl-
undecanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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